Cas no 1269448-13-6 (N-Hydroxy-3-(prop-2-YN-1-yloxy)propanimidamide)

N-Hydroxy-3-(prop-2-yn-1-yloxy)propanimidamide is a synthetic organic compound featuring a hydroxylamine group and a propargyl ether moiety. This structure imparts reactivity suitable for applications in organic synthesis, particularly as a building block for heterocyclic compounds or as an intermediate in medicinal chemistry. The propargyl group enables click chemistry modifications, while the amidoxime functionality offers chelating properties, making it useful in coordination chemistry or metal ion binding studies. Its balanced polarity ensures moderate solubility in common organic solvents, facilitating handling in laboratory settings. The compound's dual functional groups provide versatility for further derivatization, supporting its use in pharmaceutical research and material science applications.

N-Hydroxy-3-(prop-2-YN-1-yloxy)propanimidamide structure

1269448-13-6 structure

Product Name:N-Hydroxy-3-(prop-2-YN-1-yloxy)propanimidamide

CAS No:1269448-13-6

MF:C₆H₁₀N₂O₂

MW:142.155801296234

MDL:MFCD18452129

CID:5148824

PubChem ID:76224969

Update Time:2025-10-18

N-Hydroxy-3-(prop-2-YN-1-yloxy)propanimidamide Chemical and Physical Properties

Names and Identifiers

- N-HYDROXY-3-(PROP-2-YN-1-YLOXY)PROPANIMIDAMIDE
- 1269448-13-6
- N-Hydroxy-3-(2-propyn-1-yloxy)propanimidamide
- N-Hydroxy-3-(prop-2-YN-1-yloxy)propanimidamide
- MDL： MFCD18452129
- Inchi： 1S/C6H10N2O2/c1-2-4-10-5-3-6(7)8-9/h1,9H,3-5H2,(H2,7,8)
- InChI Key： QPCMDCKYCBMHKC-UHFFFAOYSA-N
- SMILES： O(CC#C)CCC(=NO)N

Computed Properties

Exact Mass: 142.074227566g/mol
Monoisotopic Mass: 142.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: -0.7
Topological Polar Surface Area: 67.8Å²

Experimental Properties

Density: 1.06±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 253.4±46.0 °C(Predicted)
pka: 14.74±0.50(Predicted)

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